Cas no 1495563-16-0 (1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol
• CAS No: 1495563-16-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5047406
• Update Time: 2025-06-13

1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(tetrahydro-2H-pyran-4-yl)amino]methyl]-
• 1-{[(Oxan-4-yl)amino]methyl}cyclopentan-1-ol
• 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol

• Inchi： 1S/C11H21NO2/c13-11(5-1-2-6-11)9-12-10-3-7-14-8-4-10/h10,12-13H,1-9H2
• InChI Key： UXAOUEGMQYPJQE-UHFFFAOYSA-N
• SMILES： C1(CNC2CCOCC2)(O)CCCC1

Additional information on 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol

Comprehensive Overview of 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol (CAS No. 1495563-16-0): Properties, Applications, and Industry Insights

1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol (CAS No. 1495563-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This cyclopentanol derivative, characterized by its oxan-4-yl and aminomethyl functional groups, offers a versatile scaffold for drug discovery and material science. Its molecular formula, C₁₁H₂₁NO₂, and moderate polarity make it an attractive candidate for solubility-driven formulations, a topic highly searched in AI-driven drug design and green chemistry forums.

Recent trends in bioactive compound synthesis highlight the growing demand for molecules like 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol, particularly in the development of central nervous system (CNS) therapeutics. Researchers are actively investigating its potential as a precursor for neuroprotective agents, aligning with the surge in searches for neurodegenerative disease treatments. The compound’s cyclopentane ring and ether linkage contribute to its metabolic stability, a critical factor in pharmacokinetic optimization—a frequently queried term in AI-assisted drug development platforms.

From a synthetic chemistry perspective, CAS No. 1495563-16-0 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its oxan-4-yl moiety enhances hydrogen-bonding capacity, a property increasingly explored in crystal engineering and co-crystal formation—topics trending in material science databases. Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed for its characterization, addressing common user queries about compound purity verification methods.

The compound’s relevance extends to high-throughput screening libraries, where its three-dimensional complexity meets the pharmaceutical industry’s demand for beyond-rule-of-5 molecules. This aligns with frequent searches on fragment-based drug discovery and scaffold hopping strategies. Environmental considerations also position 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol as a subject of interest in biodegradability prediction studies, a hot topic in computational chemistry circles.

Industrial applications of this compound are being explored in specialty polymers and chiral auxiliaries, responding to market needs for sustainable materials. Its stereochemical versatility makes it valuable for asymmetric synthesis, a technique dominating organic chemistry search trends. Quality control protocols for 1495563-16-0 often involve chiral separation techniques, addressing common manufacturer concerns about enantiomeric purity.

Emerging research directions include the compound’s potential in prodrug design and targeted drug delivery systems, particularly for blood-brain barrier penetration—a frequently searched pharmacological challenge. The aminomethyl group in its structure provides a handle for structure-activity relationship (SAR) studies, a cornerstone of modern hit-to-lead optimization workflows. These aspects make 1-{(Oxan-4-yl)aminomethyl}cyclopentan-1-ol a compelling case study for academic-industrial collaboration in chemical innovation.